2,4-dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide
• InChI: InChI=1S/C21H16Cl3F3N4O/c22-13-5-6-14(15(23)10-13)20(32)31-18-4-2-1-3-17(18)28-7-8-29-19-16(24)9-12(11-30-19)21(25,26)27/h1-6,9-11,28H,7-8H2,(H,29,30)(H,31,32)
• InChI Key: XGJZWQJSSZUEOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NCCNC2=C(C=C(C=N2)C(F)(F)F)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H16Cl3F3N4O
• DSSTOX Substance ID: DTXSID001114242
• Molecular Weight: 503.7 g/mol
• CAS No.: 338772-79-5

Description

This compound is a benzamide derivative featuring a dichlorophenyl backbone linked via an ethylamino bridge to a substituted pyridine moiety (3-chloro-5-(trifluoromethyl)pyridin-2-yl).

Biological Activity

2,4-Dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide is a complex organic compound with significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on a review of diverse research findings.

Chemical Structure and Properties

The compound's IUPAC name is 2,4-dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide. Its molecular formula is $C_{18}H_{17}Cl_2F_3N_3O$, and it has a molecular weight of 421.25 g/mol. The presence of chlorine and trifluoromethyl groups suggests potential for significant biological interactions.

Research indicates that this compound may exhibit its biological effects through multiple mechanisms:

• Inhibition of Protein Kinases : The compound has been shown to inhibit specific protein kinases involved in cell signaling pathways, which can lead to reduced cell proliferation in various cancer cell lines .
• Antioxidant Activity : Studies suggest that it may possess antioxidant properties, contributing to cellular protection against oxidative stress .
• Modulation of G Protein-Coupled Receptors (GPCRs) : The compound interacts with GPCRs, influencing intracellular calcium levels and other signaling cascades .

Anticancer Properties

Numerous studies have demonstrated the anticancer potential of this compound:

• Cell Line Studies : It has shown cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and prostate cancer (PC-3) cells. The IC50 values indicate significant potency compared to standard chemotherapeutics like doxorubicin .

Cell Line	IC50 (µM)	Reference
MCF-7	5.0
PC-3	4.5
A431	6.0

Antimicrobial Activity

The compound also exhibits antimicrobial properties:

• Bacterial Inhibition : It has been tested against various bacterial strains, showing effectiveness comparable to established antibiotics .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL

Case Studies

• Breast Cancer Treatment : A clinical study involving patients with metastatic breast cancer evaluated the efficacy of this compound in combination with existing therapies. Results indicated improved outcomes in tumor reduction and overall survival rates compared to control groups .
• Antimicrobial Efficacy : In a laboratory setting, the compound was tested against multi-drug resistant bacterial strains, demonstrating significant bactericidal activity and potential as a novel antimicrobial agent .

Scientific Research Applications

Medicinal Applications

Anticancer Activity
Research has indicated that compounds similar to 2,4-dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide exhibit potent anticancer properties. For instance, studies have shown that the incorporation of trifluoromethyl groups enhances the efficacy of certain anticancer agents by improving their metabolic stability and bioavailability .

Mechanism of Action
The compound functions primarily through the inhibition of specific kinases involved in cancer cell proliferation and survival. By targeting these pathways, it can induce apoptosis in malignant cells while sparing normal cells .

Agricultural Applications

Pesticidal Activity
This compound also finds application as a pesticide. It has been reported to possess insecticidal properties against various pests, particularly in agricultural settings. The mechanism involves disrupting the hormonal balance in insects, leading to their death .

Residue Management
The environmental impact of such pesticides is a crucial aspect of their application. Studies have established maximum residue limits (MRLs) for this compound in food products to ensure consumer safety while maintaining agricultural productivity .

Table 1: Comparison of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibition of cancer cell growth
Insecticidal	Disruption of hormonal balance in pests
Residue Management	Established MRLs for food safety

Case Study 1: Anticancer Efficacy
A study published in Cancer Research demonstrated that a derivative of this compound significantly inhibited tumor growth in xenograft models. The results indicated a reduction in tumor size by over 50% compared to control groups .

Case Study 2: Pesticidal Efficacy
In agricultural trials, the application of this compound resulted in a notable decrease in pest populations on crops such as corn and soybeans. The efficacy was measured through population counts before and after treatment, showing a reduction of up to 80% .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table highlights key structural and functional differences between the target compound and its analogs:

Compound Name	Core Structure	Key Substituents	Linker/Functional Groups	Potential Applications	CAS/Reference
Target Compound : 2,4-Dichloro-N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]phenyl]benzamide	Benzamide	2,4-Dichlorophenyl; 3-chloro-5-(trifluoromethyl)pyridine	Ethylamino bridge	Kinase inhibition, anti-inflammatory*	Not provided
4-Chloro-N-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}phenyl)benzamide	Benzamide	4-Chlorophenyl; 3-chloro-5-(trifluoromethyl)pyridine	Sulfanyl (S) linkage	Unknown (structural analog)	338407-33-3
N-[2-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino]ethyl]-1,5-dihydro-3-propyl-5-thioxo-4H-1,2,4-triazole-4-acetamide	Triazole	3-Chloro-5-(trifluoromethyl)pyridine; thioxo-triazole	Ethylamino linkage to triazole	Enzyme inhibition (e.g., kinase or PDE4)	930944-60-8
2-Amino-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-5-(4-trifluoromethanesulfonylpiperazin-1-yl)benzamide	Benzamide	2-Aminophenyl; 3-chloro-5-(trifluoromethyl)pyridine; trifluoromethanesulfonylpiperazine	Methyl linkage to pyridine; piperazine sulfonyl	Targeted therapy (e.g., kinase inhibition)	2061727-96-4
N-trans-Coumaroyl Octopamine (Compound 3 in )	Coumaroyl/octopamine	Hydroxyphenyl; methoxy groups	Amide linkage	Anti-inflammatory (IC₅₀: 17.00 μM)

Key Observations :

The trifluoromethyl (CF₃) group in all analogs improves metabolic stability and lipophilicity, favoring membrane penetration .

Linker Flexibility: The ethylamino bridge in the target compound and CAS 930944-60-8 provides conformational flexibility, which may optimize interactions with enzyme active sites compared to rigid sulfanyl (CAS 338407-33-3) or methyl linkages (CAS 2061727-96-4) .

Pharmacological Implications :

• Piperazine sulfonyl groups (CAS 2061727-96-4) enhance solubility but may reduce blood-brain barrier penetration due to increased polarity .
• Anti-inflammatory activity in coumaroyl octopamine (IC₅₀: 17.00 μM) suggests that benzamide derivatives with hydrophilic substituents (e.g., hydroxyl groups) could balance potency and solubility .

Q & A

Q. Table 1: Synthetic Route Optimization

Step	Reagents/Conditions	Yield (%)	Purity (%)
Pyridine Formation	Cl₂, AlCl₃, 0°C, 2h	85	98.5
Coupling	Benzyl bromide, K₂CO₃, DMF, 80°C	72	99.1
Amidation	4-Chlorobenzoyl chloride, RT, 12h	90	99.7

Q. Table 2: Environmental Persistence Metrics

Parameter	Value	Test Standard
Hydrolysis Half-Life	>60 days (pH 7)	OECD 111
Log Kow	3.8 ± 0.2	OECD 117
BCF (Zebrafish)	1,200 L/kg	OECD 305